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molecular formula C10H12O2 B8733260 2-Hydroxy-3,4,6-trimethylbenzaldehyde

2-Hydroxy-3,4,6-trimethylbenzaldehyde

Cat. No. B8733260
M. Wt: 164.20 g/mol
InChI Key: HMDZYDQJTVRBKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07259266B2

Procedure details

To a solution of 2,3,5-trimethylphenol (11.2 g, 82.0 mmoles) in 400 mL of acetonitrile was added paraformaldehyde (17.2 g, 574 mmoles), anhydrous MgCl2 (11.7 g, 123 mmoles), and TEA (43 mL 31 g, 308 mmoles). The mixture was refluxed for 6 h with stirring. After cooling, the mixture was partially concentrated, water added, and the mixture acidified with dilute aqueous HCl. The mixture was extracted with three times with Et2O, the combined organic extracts washed with brine, dried over Na2SO4, filtered, and concentrated. Chromatography of the residue over silica gel using DCM as eluent gave 6-hydroxy-2,4,5-trimethylbenzaldehyde, 8.8 g, as an oil.
Name
2,3,5-trimethylphenol
Quantity
11.2 g
Type
reactant
Reaction Step One
Name
paraformaldehyde
Quantity
17.2 g
Type
reactant
Reaction Step One
Name
MgCl2
Quantity
11.7 g
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
43 mL
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
400 mL
Type
solvent
Reaction Step One
Name
6-hydroxy-2,4,5-trimethylbenzaldehyde

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[C:7]([CH3:8])=[CH:6][C:5]([CH3:9])=[CH:4][C:3]=1[OH:10].[CH2:11]=[O:12].[Mg+2].[Cl-].[Cl-]>C(#N)C>[OH:10][C:3]1[C:4]([CH:11]=[O:12])=[C:5]([CH3:9])[CH:6]=[C:7]([CH3:8])[C:2]=1[CH3:1] |f:2.3.4|

Inputs

Step One
Name
2,3,5-trimethylphenol
Quantity
11.2 g
Type
reactant
Smiles
CC1=C(C=C(C=C1C)C)O
Name
paraformaldehyde
Quantity
17.2 g
Type
reactant
Smiles
C=O
Name
MgCl2
Quantity
11.7 g
Type
reactant
Smiles
[Mg+2].[Cl-].[Cl-]
[Compound]
Name
TEA
Quantity
43 mL
Type
reactant
Smiles
Name
acetonitrile
Quantity
400 mL
Type
solvent
Smiles
C(C)#N

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed for 6 h
Duration
6 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
CONCENTRATION
Type
CONCENTRATION
Details
the mixture was partially concentrated
ADDITION
Type
ADDITION
Details
water added
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with three times with Et2O
WASH
Type
WASH
Details
the combined organic extracts washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
6-hydroxy-2,4,5-trimethylbenzaldehyde
Type
product
Smiles
OC1=C(C(=CC(=C1C=O)C)C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.